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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029

For Researchers, Scientists, and Drug Development Professionals

(2R)-(-)-Glycidyl tosylate is a chiral trifunctional electrophile of significant interest in the
synthesis of complex organic molecules, particularly in the field of drug development. Its unique
structure, incorporating both a reactive epoxide ring and an excellent tosylate leaving group,
allows for sequential and regioselective reactions with a variety of nucleophiles. This guide
provides a comprehensive overview of its physical and chemical properties, detailed
experimental protocols for its synthesis and application, and an analysis of its chemical
reactivity.

Core Physical and Chemical Properties

(2R)-(-)-Glycidyl tosylate is a white to off-white crystalline powder at room temperature.[1] A
summary of its key physical and chemical properties is presented in the table below for easy
reference.
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Property Value Reference(s)
Molecular Formula C10H1204S [1]
Molecular Weight 228.26 g/mol [1]
White to off-white crystalline
Appearance [1]
powder
Melting Point 45-48 °C [1]
Boiling Point 370.5 °C at 760 mmHg
Density 1.31 g/cm3
_ . [a]?°/D = -18 + 1° (c=2.75 in
Optical Rotation [1]
CHCIs)
. Soluble in dioxane (50
Solubility ]
mg/mL), decomposes in water.
Storage Temperature 2-8 °C [1]

Spectroscopic Data

While detailed spectral data with full assignments can be found in specialized databases and
literature, a summary of expected spectroscopic features is provided below.

H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals
for the aromatic protons of the tosyl group, the methyl group of the tosyl group, and the protons
of the glycidyl moiety.

13C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the carbons
of the tosyl group and the three carbons of the glycidy! unit.

FT-IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the
sulfonyl group (S=0 stretching), the aromatic ring (C=C stretching), and the epoxide ring (C-O
stretching).

Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic
fragmentation patterns resulting from the loss of the tosyl group or cleavage of the epoxide
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ring.

Chemical Reactivity and Stability

The reactivity of (2R)-(-)-Glycidyl tosylate is dominated by the presence of two key functional
groups: the epoxide and the tosylate. The tosylate group is an excellent leaving group, making
the primary carbon to which it is attached highly susceptible to nucleophilic attack via an Sn2
mechanism.

The epoxide ring can also be opened by nucleophiles. The regioselectivity of this ring-opening
is dependent on the reaction conditions:

» Under basic or neutral conditions: Nucleophilic attack occurs preferentially at the less
sterically hindered terminal carbon of the epoxide (C3), following an Sn2 pathway.

» Under acidic conditions: The epoxide oxygen is first protonated, and the subsequent
nucleophilic attack occurs at the more substituted secondary carbon (C2), which can better
stabilize the partial positive charge that develops in the transition state. This proceeds with
significant Sn1 character.

(2R)-(-)-Glycidyl tosylate is stable under recommended storage conditions (2-8 °C) in a dry
environment. It is sensitive to moisture and will decompose in water. It is also incompatible with
strong oxidizing agents and strong bases.

Experimental Protocols
Synthesis of (2R)-(-)-Glycidyl Tosylate from (R)-Glycidol

This protocol describes the tosylation of (R)-glycidol to yield (2R)-(-)-Glycidyl tosylate.
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Reactants

Dichloromethane (solvent)
Pyridine (base) Reaction ‘Work-up Purification

A»(Reac\ion at0°Cto r}ﬂ»[Aqueous Wash]—»(Drying (e.g., MgSOa)EZoncemrauon in vacu(a»H>[Column Chromalogvaphy]* (2R)-(-)-Glycidyl tosylate
I
p-Toluenesulfonyl chloride
(R)-Glycidol

Click to download full resolution via product page
Caption: Synthetic workflow for (2R)-(-)-Glycidyl tosylate.
Procedure:

e Dissolve (R)-glycidol in anhydrous dichloromethane in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

e Add pyridine (as a base to neutralize the HCI byproduct) to the solution.

o Slowly add a solution of p-toluenesulfonyl chloride in anhydrous dichloromethane to the
reaction mixture dropwise, maintaining the temperature at 0 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC).

e Quench the reaction by adding water.
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o Separate the organic layer and wash it sequentially with dilute HCI, saturated aqueous
sodium bicarbonate, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel to afford pure (2R)-(-)-
Glycidyl tosylate.

Synthesis of 1-O-hexadecyl-sn-glycerol 3-O-p-
toluenesulfonate

This protocol details the reaction of (2R)-(-)-Glycidyl tosylate with 1-hexadecanol.

Anhydrous Solvent (e.g., DCM)

(Borcn trifluoride etherate (catalysia Reaction Work-up Purification
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:

(2R)-(-)-Glycidy! tosylate

1-0-hexadecyl-sn-glycerol 3-O-p-toluenesulfonate

Click to download full resolution via product page
Caption: Synthesis of a glycerophospholipid precursor.

Procedure:
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In a flame-dried flask under an inert atmosphere, dissolve (2R)-(-)-Glycidyl tosylate and 1-
hexadecanol in an anhydrous solvent such as dichloromethane.

Add a catalytic amount of boron trifluoride etherate to the solution.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography.

Upon completion, quench the reaction by the addition of a saturated aqueous solution of
sodium bicarbonate.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

Purify the resulting residue by flash column chromatography to yield the desired product.

Applications in Drug Development and Organic
Synthesis

(2R)-(-)-Glycidyl tosylate serves as a versatile chiral building block in the synthesis of a wide

range of biologically active molecules. Its ability to introduce a chiral glyceryl backbone is

particularly valuable in the preparation of:

Glycerophospholipids: As demonstrated in the experimental protocol, it is a key intermediate
in the synthesis of glycerophospholipid analogues, which are important components of cell
membranes and are involved in cellular signaling.

Beta-blockers: The chiral glycidol moiety is a common structural feature in many beta-
adrenergic blocking agents used to treat cardiovascular diseases.

Antiviral and Anticancer Agents: The stereospecific introduction of the glyceryl unit is crucial
for the biological activity of certain antiviral and anticancer nucleoside and non-nucleoside
analogues.

Safety Information

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b135029?utm_src=pdf-body
https://www.benchchem.com/product/b135029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(2R)-(-)-Glycidyl tosylate is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated fume hood. It is classified as a substance that may
cause an allergic skin reaction, causes serious eye damage, is suspected of causing genetic
defects, and may cause cancer. It is also toxic to aquatic life with long-lasting effects. Personal
protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat,
should be worn at all times when handling this compound. For detailed safety information,
consult the material safety data sheet (MSDS).

Conclusion

(2R)-(-)-Glycidyl tosylate is a valuable and versatile chiral intermediate for organic synthesis,
particularly in the development of new therapeutic agents. Its well-defined physical and
chemical properties, combined with its predictable reactivity, make it an essential tool for
chemists. Proper handling and adherence to safety protocols are crucial when working with this
compound. This guide provides a foundational understanding for researchers and professionals
working with this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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